(3S)-N-Ethyl-N-methyl-pyrrolidin-3-amine dihydrochloride

• Molecular Formula: C7H18Cl2N2
• Molecular Weight: 201.13 g/mol
• IUPAC Name: (3S)-N-ethyl-N-methylpyrrolidin-3-amine;dihydrochloride
• InChI: InChI=1S/C7H16N2.2ClH/c1-3-9(2)7-4-5-8-6-7;;/h7-8H,3-6H2,1-2H3;2*1H/t7-;;/m0../s1
• InChI Key: UOEWZFGQNJXKRD-KLXURFKVSA-N
• Isomeric SMILES: CCN(C)[C@H]1CCNC1.Cl.Cl
• Canonical SMILES: CCN(C)C1CCNC1.Cl.Cl

Description

(3S)-N-Ethyl-N-methyl-pyrrolidin-3-amine dihydrochloride (CAS: 1803607-79-5) is a chiral pyrrolidine derivative with two alkyl substituents (ethyl and methyl) on the nitrogen atom and a stereospecific (3S) configuration. Its molecular formula is C₇H₁₈Cl₂N₂, and it has a molecular weight of 201.14 g/mol . The dihydrochloride salt enhances its stability and solubility in aqueous environments, making it suitable for pharmaceutical and synthetic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Pyrrolidine Derivatives

(a) Pyrrolidin-3-amine Dihydrochloride Enantiomers

• (R)-Pyrrolidin-3-amine dihydrochloride (CAS: 116183-81-4) and (S)-Pyrrolidin-3-amine dihydrochloride (CAS: 116183-83-6) are enantiomers of the parent amine.
• Key Differences :
  • Lack N-ethyl and N-methyl substituents, resulting in lower molecular weight (156.05 g/mol ) and reduced lipophilicity .
  • Applications: Used as intermediates for chiral ligands or bioactive molecules due to their unmodified amine functionality.

(b) (3S)-3-Aminopyrrolidine Dihydrochloride (PubChem CID: 13500644)

• Molecular formula: C₄H₁₁Cl₂N , molecular weight: 156.05 g/mol .
• Key Differences: No alkyl groups on nitrogen; simpler structure with higher polarity compared to the target compound .

N-Alkylated Pyrrolidine Derivatives

(a) Dimethyl(pyrrolidin-3-ylmethyl)amine Dihydrochloride (CAS: 208711-42-6)

• Molecular formula: C₈H₁₈Cl₂N₂ , molecular weight: 217.15 g/mol .
• Key Differences: Features a dimethylamine group attached to a pyrrolidin-3-ylmethyl substituent, introducing steric bulk and altered electronic properties . Applications: Potential use in drug discovery for modulating receptor interactions.

(b) (3S)-N-(Oxetan-3-yl)pyrrolidin-3-amine Dihydrochloride

• Molecular formula: Not explicitly listed, but oxetane substitution introduces a strained four-membered oxygen ring.
• Key Differences :
  • Oxetane group enhances metabolic stability and solubility compared to alkyl substituents .

Aromatic-Substituted Pyrrolidine Derivatives

(a) (3S)-1-[(Pyridin-4-yl)methyl]pyrrolidin-3-amine Dihydrochloride (CAS: 2639388-90-0)

• Molecular formula: C₁₀H₁₆Cl₂N₃ , molecular weight: 213.71 g/mol .

(b) (S)-N-(Pyrrolidin-3-yl)pyrimidin-2-amine Dihydrochloride

• Molecular formula: C₈H₁₄Cl₂N₄ , molecular weight: 237.13 g/mol .
• Key Differences :
  • Pyrimidine substituent enables π-π stacking interactions, making it suitable for kinase inhibitor development .

Piperidine Analogs

(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine Hydrochloride (CAS: 477600-68-3)

• Molecular formula: C₁₄H₂₂N₂·2HCl , molecular weight: 295.25 g/mol .
• Key Differences: Piperidine ring (6-membered) vs. pyrrolidine (5-membered), altering ring strain and basicity.

Comparative Data Table

Compound Name	CAS	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Applications
(3S)-N-Ethyl-N-methyl-pyrrolidin-3-amine diHCl	1803607-79-5	C₇H₁₈Cl₂N₂	201.14	N-Ethyl, N-methyl, (3S) configuration	Pharmaceutical intermediates, chiral synthons
(R)-Pyrrolidin-3-amine diHCl	116183-81-4	C₄H₁₁Cl₂N	156.05	Unsubstituted amine, (R) configuration	Ligand synthesis, asymmetric catalysis
Dimethyl(pyrrolidin-3-ylmethyl)amine diHCl	208711-42-6	C₈H₁₈Cl₂N₂	217.15	Pyrrolidinylmethyl + dimethylamine	Drug discovery scaffolds
(3S)-1-(Pyridin-4-ylmethyl)pyrrolidin-3-amine diHCl	2639388-90-0	C₁₀H₁₆Cl₂N₃	213.71	Pyridylmethyl substituent	CNS-targeting agents
(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine HCl	477600-68-3	C₁₄H₂₂N₂·2HCl	295.25	Piperidine core, benzyl group	Immunosuppressant development

Research Findings and Trends

• Lipophilicity : The target compound’s ethyl and methyl groups increase logP compared to unsubstituted analogs, enhancing membrane permeability .
• Stereochemical Impact : The (3S) configuration is critical for enantioselective interactions in receptor binding, as seen in related compounds like (S)-pyrrolidin-3-amine derivatives .
• Safety Profiles: Dihydrochloride salts generally require precautions for skin/eye exposure and inhalation, as noted in safety data for analogs like 4-(pyrrolidin-1-yl)pyridin-3-amine diHCl .